Cas no 1595902-11-6 ((5-Chloro-2-ethoxypyridin-4-yl)methanol)

• Product Name: (5-Chloro-2-ethoxypyridin-4-yl)methanol
• CAS No: 1595902-11-6
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD30529847
• CID: 5079081
• Update Time: 2026-03-01

(5-Chloro-2-ethoxypyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-ethoxypyridin-4-yl)methanol

• MDL： MFCD30529847
• Inchi： 1S/C8H10ClNO2/c1-2-12-8-3-6(5-11)7(9)4-10-8/h3-4,11H,2,5H2,1H3
• InChI Key： PPNKJSGHLOQDKP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1CO)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4

Additional information on (5-Chloro-2-ethoxypyridin-4-yl)methanol

Comprehensive Guide to (5-Chloro-2-ethoxypyridin-4-yl)methanol (CAS No. 1595902-11-6): Properties, Applications, and Market Insights

(5-Chloro-2-ethoxypyridin-4-yl)methanol (CAS No. 1595902-11-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-ethoxy-pyridine structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₈H₁₀ClNO₂, and molecular weight of 187.62 g/mol make it a versatile building block in organic chemistry.

The growing interest in heterocyclic compounds like (5-Chloro-2-ethoxypyridin-4-yl)methanol stems from their wide-ranging applications in drug discovery. Recent studies highlight its potential as a precursor for kinase inhibitors, a class of therapeutics gaining traction in cancer treatment research. The compound's methanol functional group allows for further derivatization, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

From a chemical perspective, 1595902-11-6 exhibits several notable properties. The chloro substituent at the 5-position of the pyridine ring enhances its reactivity in nucleophilic aromatic substitution reactions, while the ethoxy group at the 2-position contributes to the compound's lipophilicity. These features make it particularly useful in designing molecules with improved bioavailability, a key consideration in modern pharmaceutical development.

The synthesis of (5-Chloro-2-ethoxypyridin-4-yl)methanol typically involves multi-step processes starting from commercially available pyridine precursors. Recent advancements in green chemistry have led to more sustainable production methods, addressing the pharmaceutical industry's growing emphasis on environmentally friendly synthesis routes. This aligns with current trends in green pharmaceuticals and sustainable drug manufacturing practices.

In the agrochemical sector, derivatives of 1595902-11-6 have shown promise as potential crop protection agents. The compound's structural features make it suitable for developing new generations of pesticide intermediates with improved selectivity and reduced environmental impact. This application has become particularly relevant as the agricultural industry seeks alternatives to traditional pest control methods.

The global market for pyridine derivatives like (5-Chloro-2-ethoxypyridin-4-yl)methanol has seen steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where contract research organizations (CROs) and generic drug manufacturers are actively sourcing specialized intermediates.

Quality control of CAS 1595902-11-6 typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is critical for its applications, with pharmaceutical-grade material requiring ≥98% purity. Recent innovations in analytical chemistry have enabled more precise characterization of such complex heterocyclic compounds.

Storage and handling of (5-Chloro-2-ethoxypyridin-4-yl)methanol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain stability. These handling protocols align with current laboratory safety standards and good manufacturing practices (GMP).

Recent patent literature reveals growing intellectual property activity surrounding 1595902-11-6 and its derivatives, particularly in therapeutic applications. This reflects the compound's potential in addressing unmet medical needs, especially in areas like targeted cancer therapies and anti-inflammatory drugs.

For researchers working with (5-Chloro-2-ethoxypyridin-4-yl)methanol, understanding its structure-activity relationships is crucial. The compound's versatility allows for modifications at multiple sites, enabling the development of novel analogs with optimized pharmacological profiles. This approach is central to contemporary drug discovery strategies.

The future outlook for CAS 1595902-11-6 appears promising, with potential applications expanding beyond traditional pharmaceutical uses. Emerging research explores its utility in material science and specialty chemicals, demonstrating the compound's cross-disciplinary relevance. As synthetic methodologies advance, we can anticipate more efficient routes to this valuable intermediate.

In conclusion, (5-Chloro-2-ethoxypyridin-4-yl)methanol represents an important building block in modern chemical research. Its unique structural features and versatile reactivity profile continue to make it valuable across multiple industries. As research progresses, we expect to see novel applications emerge for this interesting pyridine derivative.